Cufraneb
Description
Cufraneb is an obsolete copper fungicide . It is also known as cufram Z and embathane . It is a mixed metal complex containing not less than 8.15% (m/m) of zinc, 8.05% (m/m) of manganese, 5.5% (m/m) of copper and 1.0% (m/m) of iron . It has acaricidal and antibacterial activity . It was used to control pests such as blight, powder mildew, downy mildew, scab, and leafspot .
Chemical Reactions Analysis
Specific chemical reactions involving this compound are not detailed in the available sources. As a fungicide, it likely interacts with biological systems in a way that inhibits the growth of fungal pathogen cells .Mechanism of Action
Safety and Hazards
properties
CAS RN |
11096-18-7 |
|---|---|
Molecular Formula |
C9H14N2 |
Molecular Weight |
0 |
synonyms |
Cufraneb |
Origin of Product |
United States |
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